Cas no 1025424-03-6 (4-Methoxy-2-tosylisoindoline)

• Product Name: 4-Methoxy-2-tosylisoindoline
• CAS No: 1025424-03-6
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• MDL: MFCD28101741
• CID: 2092423
• PubChem ID: 84820106
• Update Time: 2025-10-16

4-Methoxy-2-tosylisoindoline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-tosylisoindoline
• 1H-Isoindole, 2,3-dihydro-4-Methoxy-2-[(4-Methylphenyl)sulfonyl]-
• AK158460
• AX8292238
• ST24043843
• 4-methoxy-2-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-isoindole
• SB64413
• MFCD28101741
• 1025424-03-6
• DB-211210
• I11317
• 4-methoxy-2-(4-methylbenzenesulfonyl)-1,3-dihydroisoindole
• AKOS024262496
• 4-methoxy-2-(4-methylphenyl)sulfonyl-1,3-dihydroisoindole
• CS-0153031
• DS-9357

• MDL： MFCD28101741
• Inchi： 1S/C16H17NO3S/c1-12-6-8-14(9-7-12)21(18,19)17-10-13-4-3-5-16(20-2)15(13)11-17/h3-9H,10-11H2,1-2H3
• InChI Key： WUZKAVFZTPKEOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2C=CC=C(C=2C1)OC)(=O)=O

Computed Properties

• Exact Mass: 303.09291458g/mol
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 480.4±55.0°C at 760 mmHg

4-Methoxy-2-tosylisoindoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD286976)

Additional information on 4-Methoxy-2-tosylisoindoline

Recent Advances in the Study of 4-Methoxy-2-tosylisoindoline (CAS: 1025424-03-6)

4-Methoxy-2-tosylisoindoline (CAS: 1025424-03-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its isoindoline core structure with methoxy and tosyl functional groups, has been the subject of recent studies exploring its pharmacological properties and synthetic utility. The following research brief consolidates the latest findings related to this compound, providing insights into its current applications and future prospects.

Recent studies have focused on the synthesis and optimization of 4-Methoxy-2-tosylisoindoline, with particular emphasis on its role as a versatile intermediate in the construction of biologically active molecules. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging advanced catalytic methods and green chemistry principles. These advancements have facilitated its broader use in medicinal chemistry, where it serves as a key building block for the development of new therapeutic agents.

In the context of drug discovery, 4-Methoxy-2-tosylisoindoline has been investigated for its potential as a scaffold for designing inhibitors targeting specific enzymes and receptors. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain protein targets, suggesting its utility in the treatment of diseases such as cancer and neurodegenerative disorders. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize its pharmacological profile.

Beyond its direct therapeutic applications, 4-Methoxy-2-tosylisoindoline has also been explored for its utility in chemical biology research. Its unique structural features make it a valuable tool for probing biological systems and studying protein-ligand interactions. Recent work has highlighted its use in the development of fluorescent probes and affinity-based reagents, enabling researchers to visualize and quantify biological processes with high precision.

Despite these promising developments, challenges remain in the widespread adoption of 4-Methoxy-2-tosylisoindoline. Issues such as scalability, stability, and bioavailability need to be addressed to fully realize its potential in clinical settings. Ongoing research aims to overcome these hurdles through innovative formulation strategies and structural modifications.

In conclusion, 4-Methoxy-2-tosylisoindoline (CAS: 1025424-03-6) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Continued research efforts are expected to uncover new opportunities for its use, paving the way for the development of novel therapeutics and research tools. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the life sciences.